2,2,2-Trichloro-1-[1-(2-nitro-4-trifluoromethyl-phenyl)-1H-pyrrol-2-YL]-ethanone

• IUPAC Name: 2,2,2-trichloro-1-[1-[2-nitro-4-(trifluoromethyl)phenyl]pyrrol-2-yl]ethanone
• InChI: InChI=1S/C13H6Cl3F3N2O3/c14-12(15,16)11(22)9-2-1-5-20(9)8-4-3-7(13(17,18)19)6-10(8)21(23)24/h1-6H
• InChI Key: ANNUNEVAPSBTTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=C1)C(=O)C(Cl)(Cl)Cl)C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C13H6Cl3F3N2O3
• Molecular Weight: 401.5 g/mol

Description

2,2,2-Trichloro-1-[1-(2-nitro-4-trifluoromethyl-phenyl)-1H-pyrrol-2-YL]-ethanone (TNTPE) is an important organic compound that has many scientific applications. It is a chemical intermediate used in the synthesis of various compounds. TNTPE has been studied for its ability to catalyze different reactions, as well as its potential to act as a ligand in coordination chemistry and its ability to form complexes with metals. TNTPE has also been studied for its potential to react with other compounds and its ability to act as a catalyst in certain reactions.

Scientific Research Applications

Certainly! Let’s delve into the scientific research applications of 2,2,2-Trichloro-1-[1-(2-nitro-4-trifluoromethyl-phenyl)-1H-pyrrol-2-YL]-ethanone . This compound, also known as 1-(2-Nitro-4-trifluoromethylphenyl)-2,2,2-trichloroethanone , has the chemical formula C₇H₅Cl₃N₂O₃ and CAS number 120122-47-6 . Here are six unique applications:

• Fluorinated Polymers Synthesis

  • Summary : 2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-pyrrol-2-yl)ethanone has been used in the synthesis of new fluorinated polymers. These polymers exhibit high average molecular weight, excellent thermal stability, and good film-forming properties.

• Thermodynamic Property Data Analysis

  • Summary : Researchers use 2,2,2-trichloro-1-(1-methyl-4-nitro-1H-pyrrol-2-yl)ethanone as a reference compound for thermodynamic property data analysis. It contributes to the development of accurate thermodynamic databases for organic compounds.